Cas no 62823-58-9 (1-Pyrrolidinepropanoic acid, 1-methyl-2-cyclohexen-1-yl ester)

• Product Name: 1-Pyrrolidinepropanoic acid, 1-methyl-2-cyclohexen-1-yl ester
• CAS No: 62823-58-9
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 430421
• PubChem ID: 71382460
• Update Time: 2025-04-19

1-Pyrrolidinepropanoic acid, 1-methyl-2-cyclohexen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinepropanoic acid, 1-methyl-2-cyclohexen-1-yl ester
• (1-methylcyclohex-2-en-1-yl) 3-pyrrolidin-1-ylpropanoate
• 62823-58-9
• 1-Methylcyclohex-2-en-1-yl 3-(pyrrolidin-1-yl)propanoate
• DTXSID50804838

• Inchi： 1S/C14H23NO2/c1-14(8-3-2-4-9-14)17-13(16)7-12-15-10-5-6-11-15/h3,8H,2,4-7,9-12H2,1H3
• InChI Key： LEURRKGWJJRPJJ-UHFFFAOYSA-N
• SMILES： O(C(CCN1CCCC1)=O)C1(C)C=CCCC1

Computed Properties

• Exact Mass: 237.17299
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54